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Introduction
CCW16 is a cysteine-reactive covalent ligand that has emerged as a tool compound in acute

myeloid leukemia (AML) research. Initially investigated as a ligand for the E3 ubiquitin ligase

RNF4, recent studies have revealed that its primary mechanism of action in AML cells is the

induction of ferroptosis, a form of iron-dependent programmed cell death. This occurs through

a broad, non-selective covalent modification of numerous cysteine-containing proteins, leading

to a cascade of events including the generation of reactive oxygen species (ROS) and

subsequent lipid peroxidation. This document provides detailed application notes and protocols

for the use of CCW16 in AML research, based on currently available scientific literature.

Data Presentation
Cell Viability Inhibition by CCW16 in AML Cell Lines
Quantitative data on the half-maximal inhibitory concentration (IC50) of CCW16 across a panel

of AML cell lines is crucial for experimental design. The following table summarizes the

reported IC50 values.
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AML Cell Line IC50 (µM) Citation

OCI-AML2

Data not explicitly quantified in

publicly available abstracts.

Treatment concentrations for

assays are reported.

[1]

Other AML cell lines
Data not available in the

reviewed literature.

Note: The primary research on CCW16 in AML has focused on the OCI-AML2 cell line. Further

studies are required to determine its efficacy across a broader range of AML subtypes.

Signaling Pathways
The primary signaling pathway initiated by CCW16 in AML cells is the induction of ferroptosis.

This is a multi-step process that is independent of RNF4.

CCW16-Induced Ferroptosis Pathway
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CCW16

Multiple Cysteine-Containing Proteins
(e.g., Peroxiredoxins)

Covalent Modification

Increased Reactive
Oxygen Species (ROS)

Inhibition of antioxidant function

Lipid Peroxidation

Ferroptosis
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Cell Culture & Treatment

Downstream Assays

Culture AML Cells

Seed Cells in Plates

Treat with CCW16

Cell Viability Assay
(MTT/CellTiter-Glo)

ROS Measurement
(DCFDA)

Lipid Peroxidation Assay
(C11-BODIPY)

Western Blot
(HMOX1, GPX4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15619952?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

